4-Iodo-1-isopropyl-3-nitro-1H-pyrazole
Overview
Description
4-Iodo-1-isopropyl-3-nitro-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound has been synthesized using various methods and has been studied extensively to determine its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 4-Iodo-1-isopropyl-3-nitro-1H-pyrazole is not fully understood. However, studies have suggested that this compound may interact with specific biological targets, such as enzymes and receptors, to produce its effects. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that 4-Iodo-1-isopropyl-3-nitro-1H-pyrazole has potential biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, this compound has been shown to have potential anticancer activity.
Advantages and Limitations for Lab Experiments
4-Iodo-1-isopropyl-3-nitro-1H-pyrazole has several advantages for lab experiments. For example, this compound is relatively easy to synthesize and can be used as a starting material for the synthesis of other compounds. Additionally, this compound has potential biological activity, which makes it a useful tool for studying biological processes and pathways. However, there are also limitations to using this compound in lab experiments, such as its potential toxicity and the need for careful attention to reaction conditions and purity.
Future Directions
There are several future directions for research involving 4-Iodo-1-isopropyl-3-nitro-1H-pyrazole. One area of research involves the synthesis of other compounds using this compound as a starting material. Another area of research involves the development of new methods for synthesizing this compound. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to determine its potential applications in various areas of scientific research.
Scientific Research Applications
4-Iodo-1-isopropyl-3-nitro-1H-pyrazole has been studied for its potential applications in scientific research. One area of research involves the use of this compound as a starting material for the synthesis of other compounds with potential biological activity. Another area of research involves the use of this compound as a tool for studying biological processes and pathways.
properties
IUPAC Name |
4-iodo-3-nitro-1-propan-2-ylpyrazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8IN3O2/c1-4(2)9-3-5(7)6(8-9)10(11)12/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNIRSUXQUBIGBW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C(=N1)[N+](=O)[O-])I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8IN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001246364 | |
Record name | 1H-Pyrazole, 4-iodo-1-(1-methylethyl)-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001246364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-1-isopropyl-3-nitro-1H-pyrazole | |
CAS RN |
1354704-88-3 | |
Record name | 1H-Pyrazole, 4-iodo-1-(1-methylethyl)-3-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1354704-88-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole, 4-iodo-1-(1-methylethyl)-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001246364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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